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Compound of Interest

Compound Name: O-cyclohexylhydroxylamine

CAS No.: 4759-21-1

Cat. No.: B1353468

Get Quote

Executive Summary
O-Cyclohexylhydroxylamine (CHA) is a critical intermediate in the synthesis of

pharmaceuticals (e.g., kinase inhibitors) and agrochemicals. It exists in two primary forms with

distinct thermal profiles:

Free Base (Liquid): Thermally sensitive, prone to runaway decomposition if distilled or

heated without stabilizers.

Hydrochloride Salt (Solid): Significantly more stable, with a defined decomposition onset

coincident with its melting point (~166°C).

Critical Safety Finding: While the hydrochloride salt is stable at room temperature, it exhibits

energetic decomposition upon melting. The free base possesses a weak N–O bond (

), making it susceptible to radical cleavage and autocatalytic decomposition. Strict temperature
controls (<50°C for free base processing) are mandatory.
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Understanding the structural basis of instability is the first step in safe handling. The lability of

the nitrogen-oxygen (N–O) bond dictates the thermal ceiling of this molecule.

Structural Comparison[1]

Free Base (CHA)
CAS: 2211-64-5

Liquid / Low-melt Solid
MP: -17°C | BP: 134°C

Cyclohexyl Ring
(Lipophilic Core)

N-O Bond
(Weak Link, ~53 kcal/mol)

Contains
Hydrochloride Salt (CHA-HCl)

CAS: 25100-12-3
Crystalline Solid

MP: 166-171°C (Decomp)
Stabilized by HCl lattice

Protonation reduces
radical formation risk
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Figure 1: Structural comparison highlighting the critical N-O bond responsible for thermal

sensitivity.

Thermochemical Properties
Property Free Base (CHA)

Hydrochloride Salt (CHA-
HCl)

CAS Registry 2211-64-5 25100-12-3

Physical State
Colorless Liquid / Low-melt

Solid
White Crystalline Powder

Melting Point -17°C 166–171°C (Decomposes)

Boiling Point 134°C (Lit.)[1]
N/A (Decomposes before

boiling)

Thermal Hazard Moderate (Flammable Liquid)
High (Energetic Solid

Decomposition)

Storage < 10°C, Inert Atmosphere Ambient (Dry), Hygroscopic

Thermal Analysis & Decomposition Dynamics
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This section details the thermal behavior of CHA-HCl based on Differential Scanning

Calorimetry (DSC) and Accelerating Rate Calorimetry (ARC) principles.

Decomposition Mechanism
The primary decomposition pathway involves the homolytic cleavage of the N–O bond,

generating reactive radicals. In the salt form, the lattice energy provides a barrier to this

cleavage until the melting point is reached. Once molten, the salt loses its crystalline

stabilization, leading to rapid, exothermic decomposition.

Proposed Pathway:

Thermal Data Summary (CHA-HCl)
Onset Temperature (

): ~160°C

Peak Temperature (

): 166–171°C (Coincides with melting)[1][2]

Energy of Decomposition (

): Estimated >400 J/g (Characteristic of hydroxylamine salts).

Self-Accelerating Decomposition Temperature (SADT): Dependent on package size, but

typically >80°C for the salt.

Experimental Protocol: Self-Validating Stability Testing
To verify the stability of a specific batch, researchers must employ a self-validating testing

protocol. Do not rely solely on literature values; impurities (metals, moisture) can drastically

lower

.

Protocol A: Differential Scanning Calorimetry (DSC)
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Sample Prep: Weigh 2–4 mg of CHA-HCl into a gold-plated high-pressure crucible (to

contain gaseous products).

Reference: Empty gold crucible.

Program: Heat from 30°C to 250°C at a rate of 5°C/min.

Validation Criteria:

Pass: Sharp endotherm (melting) immediately followed by exotherm.

.

Fail: Exothermic activity detected <120°C (indicates catalytic impurities or free base

contamination).

Protocol B: Accelerating Rate Calorimetry (ARC)
For scale-up (>100g), ARC is required to determine the "Time to Maximum Rate" (TMR).

Sample: 2g of CHA-HCl in a spherical titanium bomb.

Mode: Heat-Wait-Search (HWS).

Heat 5°C.

Wait 15 min for equilibrium.

Search for self-heating rate >0.02°C/min.

Output: Defines the

-corrected onset temperature and adiabatic temperature rise (

).

Safe Handling & Storage Workflows
The following workflows are designed to mitigate the risk of thermal runaway during synthesis

and storage.
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Storage Logic

Incoming Material
(CHA or CHA-HCl)

Identify Form

Hydrochloride Salt Free Base

Store at Ambient (15-25°C)
Desiccator Required

(Hygroscopic)

Store Refrigerated (2-8°C)
Under Argon/Nitrogen

Air Sensitive

Re-test Purity (DSC)
every 6 months
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Figure 2: Decision tree for the safe storage of O-cyclohexylhydroxylamine forms.

Processing Constraints
Reaction Temperature: When generating the free base in situ (e.g., neutralization of the salt),

maintain reactor temperature < 20°C.

Distillation:Do NOT distill the free base at atmospheric pressure. Use high vacuum (< 5

mbar) to keep the pot temperature below 60°C.

Quenching: Residual hydroxylamines must be quenched with aqueous bisulfite or

hypochlorite (carefully) before waste disposal to prevent delayed decomposition in waste

drums.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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